Cas no 1218911-16-0 (Carisoprodol-D7 solution)
Carisoprodol-D7 solution Chemical and Physical Properties
Names and Identifiers
-
- Carisoprodol-D7 solution
- Carisoprodol-D7
-
- Inchi: 1S/C12H24N2O4/c1-5-6-12(4,7-17-10(13)15)8-18-11(16)14-9(2)3/h9H,5-8H2,1-4H3,(H2,13,15)(H,14,16)/i1D3,5D2,6D2
- InChI Key: OFZCIYFFPZCNJE-FJNYTKNASA-N
- SMILES: C([2H])([2H])([2H])C([2H])([2H])C([2H])([2H])C(COC(=O)N)(C)COC(=O)NC(C)C
Experimental Properties
- Flash Point: Degrees Fahrenheit:48.2°F
Degrees Celsius:9°C - Color/Form: 1.0 mg/mL in methanol
Carisoprodol-D7 solution Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H225-H301 + H311 + H331-H370
- Warning Statement: P210-P260-P280-P301+P310-P311
- Hazardous Material transportation number:UN1230 - class 3 - PG 2 - Methanol, solution
- WGK Germany:1
- Hazard Category Code: 11-23/24/25-39/23/24/25
- Safety Instruction: 7-16-36/37-45
-
Hazardous Material Identification:
- Storage Condition:−20°C
Carisoprodol-D7 solution Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C-123-1ML |
Carisoprodol-D<SUB>7</SUB> solution |
1218911-16-0 | 1ml |
¥15007.16 | 2023-10-31 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C-083-1ML |
Carisoprodol-D<SUB>7</SUB> solution |
1218911-16-0 | 1ml |
¥1520.34 | 2023-05-01 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C-123-1ML |
1218911-16-0 | 1ML |
¥23327.79 | 2023-01-17 | |||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C-083-1ML |
1218911-16-0 | 1ML |
¥2342.57 | 2023-01-17 | |||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C-083-1ML |
Carisoprodol-D |
1218911-16-0 | 100 μg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant | 1ML |
1912.68 | 2021-05-13 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C-123-1ML |
Carisoprodol-D |
1218911-16-0 | 1.0 mg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant | 1ML |
19046.95 | 2021-05-13 |
Carisoprodol-D7 solution Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on Carisoprodol-D7 solution
Research Brief on Carisoprodol-D7 Solution (CAS: 1218911-16-0): Advances and Applications in Chemical Biomedicine
Carisoprodol-D7 solution, a deuterium-labeled analog of the muscle relaxant carisoprodol (CAS: 1218911-16-0), has emerged as a critical tool in pharmacokinetic and metabolic studies. Recent research highlights its utility as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, enabling precise quantification of carisoprodol and its active metabolite, meprobamate, in biological matrices. This deuterated compound's stability and isotopic purity (≥98%) make it indispensable for high-sensitivity analytical workflows, particularly in forensic toxicology and drug monitoring.
A 2023 Journal of Analytical Toxicology study demonstrated Carisoprodol-D7's superior performance in quantifying low-abundance carisoprodol in postmortem blood samples, achieving a lower limit of quantification (LLOQ) of 0.5 ng/mL. The research team optimized extraction protocols using solid-phase extraction (SPE) with Oasis HLB cartridges, reporting 92-105% recovery rates across concentrations. These advancements address longstanding challenges in detecting carisoprodol abuse, where conventional methods often fail to distinguish therapeutic use from overdose scenarios.
Innovative applications extend to neuropharmacology, as evidenced by a recent ACS Chemical Neuroscience publication utilizing Carisoprodol-D7 to map GABAA receptor modulation dynamics. Through hydrogen-deuterium exchange mass spectrometry (HDX-MS), researchers identified novel allosteric binding sites affected by carisoprodol's stereoselective interactions. The deuterated tracer enabled precise tracking of conformational changes in α1β2γ2 receptor subunits at 0.1 Å resolution, revealing previously uncharacterized mechanisms underlying its muscle relaxant effects.
Manufacturing advancements have also been reported, with a 2024 Organic Process Research & Development paper detailing a novel synthetic route for 1218911-16-0 via palladium-catalyzed deuterium exchange. This continuous-flow methodology achieves 99.5% isotopic enrichment while reducing production costs by 40% compared to traditional batch processes. Such innovations promise to expand accessibility of Carisoprodol-D7 solution for large-scale clinical studies and regulatory-grade method validations.
Emerging regulatory considerations are shaping the compound's applications. The 2024 FDA Bioanalytical Method Validation Guidance now specifically recommends deuterated internal standards like Carisoprodol-D7 for controlled substance assays. This recognition stems from multi-center validation studies demonstrating ≤2.8% inter-laboratory variability when using the deuterated standard, significantly improving consistency in forensic and clinical reporting.
Future research directions include the development of 13C/15N doubly labeled variants for advanced metabolic flux studies and potential applications in positron emission tomography (PET) tracer development. The unique physicochemical properties of 1218911-16-0 continue to make it a molecule of significant interest for both analytical and therapeutic research communities.
1218911-16-0 (Carisoprodol-D7 solution) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)